3-(4-ethylbenzenesulfonyl)-6-methoxy-1-[(3-methylphenyl)methyl]-1,4-dihydroquinolin-4-one

• IUPAC Name: 3-(4-ethylphenyl)sulfonyl-6-methoxy-1-[(3-methylphenyl)methyl]quinolin-4-one
• InChI: InChI=1S/C26H25NO4S/c1-4-19-8-11-22(12-9-19)32(29,30)25-17-27(16-20-7-5-6-18(2)14-20)24-13-10-21(31-3)15-23(24)26(25)28/h5-15,17H,4,16H2,1-3H3
• InChI Key: GSYYTKMVVIBUCG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)C2=CN(C3=C(C2=O)C=C(C=C3)OC)CC4=CC=CC(=C4)C
• Molecular Formula: C26H25NO4S
• Molecular Weight: 447.5 g/mol

Description

The description of a chemical compound usually includes its IUPAC name, molecular formula, and structural formula. It may also include information about the class of compounds it belongs to and its key structural features.

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the starting materials, reagents, reaction conditions, and the yield of the product.

Molecular Structure Analysis

This involves the use of techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the molecular structure and stereochemistry of the compound.

Chemical Reactions Analysis

This involves studying the reactivity of the compound. It includes understanding the types of chemical reactions the compound can undergo, the conditions under which these reactions occur, and the products of these reactions.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, refractive index, and spectral properties. It also includes studying the compound’s stability, reactivity, and acidity or basicity.

Mechanism of Action

If the compound is biologically active, its mechanism of action is studied. This involves understanding how the compound interacts with biological systems at the molecular level.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, and environmental impact. It includes understanding the precautions that need to be taken while handling the compound and the measures to be taken in case of exposure.

Future Directions

This involves predicting or suggesting further studies that can be done with the compound. This could include potential applications of the compound, modifications that can be made to its structure to enhance its properties, or new reactions that it can be used in.